![molecular formula C12H25NO7S B8239654 2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-yl methanesulfonate](/img/structure/B8239654.png)
2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-yl methanesulfonate
Overview
Description
2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-yl methanesulfonate is a useful research compound. Its molecular formula is C12H25NO7S and its molecular weight is 327.40 g/mol. The purity is usually 95%.
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Scientific Research Applications
Microbial Metabolism
- Methanesulfonic acid, closely related to the chemical , is utilized by diverse aerobic bacteria as a sulfur source. This has implications in biogeochemical cycling and environmental microbiology (Kelly & Murrell, 1999).
Environmental Impact
- Methanesulfonate affects the cloud condensation nucleation activity of sea salt aerosol, indicating its potential impact on cloud formation and climate (Tang et al., 2019).
Chemical Synthesis
- A method for synthesizing methanesulfonic acid by oxidizing dimethyl disulfide with hydrogen peroxide was explored, offering insights into efficient production techniques (Gu, 2003).
Fuel Synthesis
- Methanesulfonic acid was investigated as a catalyst in the synthesis of alternative diesel fuels, highlighting its potential in renewable energy applications (Klokić et al., 2020).
Atmospheric Chemistry
- The compound plays a role in atmospheric chemical transformations, particularly in reactions involving metal halides in aerosols (Kwong et al., 2018).
Ocean Climate Indicator
- Methanesulfonic acid in a Svalbard Ice Core was used as an indicator of ocean climate, linking it to biogenic sulfur cycle and climate change (O’Dwyer et al., 2000).
Wastewater Treatment
- An efficient treatment technique for wastewater containing dimethyl sulfoxide, which decomposes into methanesulfonic acid, was developed, highlighting environmental remediation applications (Koito et al., 1998).
properties
IUPAC Name |
2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethyl methanesulfonate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H25NO7S/c1-12(2,3)20-11(14)13-5-6-17-7-8-18-9-10-19-21(4,15)16/h5-10H2,1-4H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZDCXZWVOMGZBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCOCCOCCOS(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H25NO7S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.40 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-4-oxo-3,8,11-trioxa-5-azatridecan-13-yl methanesulfonate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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